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Compound of Interest

Compound Name: Orphine

Cat. No.: B10827559 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

immediate safety and logistical information for the proper disposal of Orphine, a novel

synthetic opioid used in research and forensic applications. Adherence to these procedures is

critical to protect personnel and the environment.

Orphine Chemical and Physical Properties
A clear understanding of a compound's properties is the first step toward safe handling and

disposal. The table below summarizes the key quantitative data for Orphine.

Property Value

Chemical Name
1,3-dihydro-1-[1-(1-phenylethyl)-4-

piperidinyl]-2H-benzimidazol-2-one

CAS Number 59708-49-5[1]

Molecular Formula C₂₀H₂₃N₃O[1]

Molecular Weight 321.4 g/mol [1]

Purity ≥98%

Formulation A crystalline solid
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Hazard Assessment
According to the Safety Data Sheet (SDS) provided by Cayman Chemical, Orphine is not

classified as a hazardous substance according to the Globally Harmonized System (GHS). The

NFPA and HMIS ratings are all 0, indicating minimal hazard in terms of health, flammability, and

reactivity under standard laboratory conditions. However, as a synthetic opioid, it is prudent to

handle Orphine with care, assuming it may have pharmacological effects if accidentally

ingested or absorbed.

Disposal Procedures for Orphine
Given that Orphine is a novel synthetic opioid, specific disposal guidelines from regulatory

bodies are not yet established. Therefore, a conservative approach that aligns with best

practices for the disposal of potent pharmaceuticals and research chemicals is required. The

following step-by-step experimental protocol outlines the recommended disposal procedure.

Experimental Protocol: Orphine Disposal

Consult Local Regulations: Before proceeding, consult your institution's Environmental

Health and Safety (EHS) department to ensure compliance with all local, state, and federal

regulations for pharmaceutical and research chemical waste disposal.[2]

Small Quantities: For disposal of small residual quantities of Orphine (e.g., rinsing of

glassware):

Rinse the container three times with a suitable solvent (e.g., methanol or ethanol).

Collect the solvent rinsate in a properly labeled hazardous waste container.

The waste container should be clearly labeled as "Hazardous Waste," with the full

chemical name "Orphine" and the solvent used.

Bulk Quantities: For disposal of expired or unused bulk quantities of Orphine:

Do not dispose of down the drain or in regular trash.

Contact your institution's EHS department or a licensed chemical waste disposal

contractor to arrange for proper disposal.[2]
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The primary recommended method of disposal for potent pharmaceutical compounds is

incineration in a licensed hazardous waste incinerator.[3]

Deactivation (as an alternative for non-DEA controlled research compounds): In the absence

of immediate access to a hazardous waste disposal service, and only if permitted by your

institution's EHS, chemical deactivation can be considered. This procedure should be

performed in a certified chemical fume hood with appropriate personal protective equipment.

A common method for the deactivation of opioids is treatment with a strong oxidizing

agent. However, without specific studies on the decomposition products of Orphine, this

method carries a risk of producing unknown and potentially hazardous byproducts.

Therefore, it is not the preferred method.

Record Keeping: Maintain a detailed record of the disposal, including the date, quantity of

Orphine disposed of, and the disposal method used.

Logical Workflow for Orphine Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Orphine.

Caption: Logical workflow for the proper disposal of Orphine.

General Opioid Disposal Considerations
While Orphine itself does not have specific disposal guidelines, it is beneficial to be aware of

the general procedures for the disposal of regulated opioids, as these represent the current

best practices for preventing environmental contamination and diversion.

Drug Take-Back Programs: The safest way to dispose of unused opioids is through drug

take-back programs, often run by pharmacies, hospitals, or law enforcement agencies.[4]

FDA "Flush List": For certain potent opioids, the U.S. Food and Drug Administration (FDA)

maintains a "flush list" of medications that should be flushed down the toilet when a take-

back option is not readily available to prevent accidental ingestion.[5] However, it is important

to note that Orphine is not on this list.
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Household Trash Disposal: For opioids not on the flush list, and when no take-back program

is available, the FDA recommends mixing the medication (without crushing tablets or

capsules) with an unpalatable substance like dirt, cat litter, or used coffee grounds, placing

the mixture in a sealed plastic bag, and then disposing of it in the household trash.[6] This

method is generally not recommended for a research setting where more robust disposal

options are available.

By following these procedures, researchers can ensure the safe and responsible disposal of

Orphine, contributing to a safer laboratory environment and protecting the broader community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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